Cas no 1590748-30-3 (methyl 1-(4-aminobenzoyl)piperidine-4-carboxylate)

• Product Name: methyl 1-(4-aminobenzoyl)piperidine-4-carboxylate
• CAS No: 1590748-30-3
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 6031036
• PubChem ID: 46186314
• Update Time: 2025-06-14

methyl 1-(4-aminobenzoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(4-aminobenzoyl)piperidine-4-carboxylate
• AKOS005824881
• 1590748-30-3
• SCHEMBL3660045
• EN300-16060499

• Inchi： 1S/C14H18N2O3/c1-19-14(18)11-6-8-16(9-7-11)13(17)10-2-4-12(15)5-3-10/h2-5,11H,6-9,15H2,1H3
• InChI Key： CICIJIJLIAWZIX-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCN(C(C2C=CC(=CC=2)N)=O)CC1)=O

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on methyl 1-(4-aminobenzoyl)piperidine-4-carboxylate

Comprehensive Overview of Methyl 1-(4-Aminobenzoyl)piperidine-4-carboxylate (CAS No. 1590748-30-3)

Methyl 1-(4-aminobenzoyl)piperidine-4-carboxylate (CAS No. 1590748-30-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 1590748-30-3, belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of both an aminobenzoyl group and a methyl carboxylate moiety in its structure makes it a versatile intermediate in drug discovery and development.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in synthesizing novel therapeutics. Researchers are particularly interested in methyl 1-(4-aminobenzoyl)piperidine-4-carboxylate due to its potential as a building block for central nervous system (CNS) drugs and anti-inflammatory agents. Its molecular framework allows for easy modification, enabling the creation of derivatives with enhanced pharmacokinetic properties. This aligns with the growing trend in precision medicine and targeted drug delivery, where customized molecular designs are critical.

The synthesis of CAS 1590748-30-3 typically involves multi-step organic reactions, including amidation and esterification processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. These methods are essential for meeting the stringent quality standards required in pharmaceutical manufacturing and academic research.

One of the most frequently asked questions about methyl 1-(4-aminobenzoyl)piperidine-4-carboxylate revolves around its solubility and stability. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for various experimental setups. Its stability under ambient conditions further enhances its practicality in laboratory settings, a feature highly valued by chemists and pharmacologists.

From an industrial perspective, the scalability of producing CAS 1590748-30-3 is a key consideration. Innovations in green chemistry and catalytic processes have enabled more efficient and environmentally friendly synthesis routes. This aligns with the global push toward sustainable chemical production, a topic of immense interest to stakeholders across the pharmaceutical and chemical sectors.

Another area of exploration for methyl 1-(4-aminobenzoyl)piperidine-4-carboxylate is its potential role in cancer research. Preliminary studies suggest that piperidine derivatives may exhibit cytotoxic activity against certain cancer cell lines, though further validation is needed. This has sparked curiosity among researchers investigating small-molecule inhibitors and signal transduction modulators.

In summary, methyl 1-(4-aminobenzoyl)piperidine-4-carboxylate (CAS No. 1590748-30-3) represents a promising compound with multifaceted applications in drug development and chemical synthesis. Its structural versatility, coupled with ongoing advancements in organic chemistry and pharmacology, positions it as a valuable asset in both academic and industrial research. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in the quest for innovative therapeutic solutions.